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Biosynthesis and Metabolic Pathways
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Compound Focus: 4-Hydroxyphenylglyoxylate

CAS No.: 15573-67-8

Cat. No.: S568412

4-Hydroxyphenylglyoxylate is primarily formed through specific, enzyme-catalyzed steps. The following
diagram illustrates its position in two primary pathways: the biosynthesis of 4-Hydroxyphenylglycine (HPG)

and the metabolic activation of the drug Oxfenicine.
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Key intermediates and enzymes in HPGA-related pathways.

Experimental and Industrial Applications

In industrial and laboratory settings, 4-Hydroxyphenylglyoxylate is a target for enzymatic production and

conversion, often within engineered microbial systems.
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Application Key Enzymes/Systems  Reported Yield/Performance

L-phenylglycine (L-phg) Engineered E. coli Initial production: 0.23 mM from 10 mM L-

Production pathway: HmaS, Hmo, phenylalanine. Improved to 3.72 mM with a
LeuDH, TyrB [1]. cofactor self-sufficient system [1] [2].

D-4- Three-enzyme cascade: The best engineered DAPDH variant

Hydroxyphenylglycine (D- AroAT, DAPDH, GDH [3]. (PtDAPDHM4) showed a 26.75-fold

HPG) Production increase in catalytic efficiency (Ke5/Km)-

Produced 19.8 g/L D-HPG from 40 g/L
racemate DL-HPG in a 3 L fermenter [3].

Pharmacological Role

Beyond biosynthesis, 4-Hydroxyphenylglyoxylate is the active metabolite of the drug oxfenicine (S-2-(4-
hydroxyphenyl)glycine) [4]. Oxfenicine is a specific inhibitor of the enzyme carnitine-palmitoyl
transferase-1b (CPT-1b) [4]. It must be transaminated in the body to 4-Hydroxyphenylglyoxylate, which
then acts as a competitive inhibitor against carnitine, preventing the import of long-chain fatty acids into
mitochondria for oxidation [4]. This mechanism suppresses fatty acid oxidation in tissues like skeletal
muscle and adipose tissue, which has been shown to improve whole-body insulin sensitivity in animal

studies [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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